Cas no 924713-20-2 (1-(2-phenylethenesulfonyl)-N-({2-[(piperidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide)

• Product Name: 1-(2-phenylethenesulfonyl)-N-({2-[(piperidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide
• CAS No: 924713-20-2
• MF: C₂₇H₃₅N₃O₃S
• MW: 481.650105714798
• CID: 6572071
• PubChem ID: 16320739
• Update Time: 2025-10-30

1-(2-phenylethenesulfonyl)-N-({2-[(piperidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS001155256
• 924713-20-2
• Z115166238
• 1-(2-phenylethenesulfonyl)-N-({2-[(piperidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide
• EN300-26591407

• Inchi： 1S/C27H35N3O3S/c31-27(28-21-25-11-5-6-12-26(25)22-29-16-7-2-8-17-29)24-13-18-30(19-14-24)34(32,33)20-15-23-9-3-1-4-10-23/h1,3-6,9-12,15,20,24H,2,7-8,13-14,16-19,21-22H2,(H,28,31)/b20-15+
• InChI Key： PGXYWEXSRBPOJE-HMMYKYKNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NCC2=CC=CC=C2CN2CCCCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 481.23991316g/mol
• Monoisotopic Mass: 481.23991316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.1Ų

Additional information on 1-(2-phenylethenesulfonyl)-N-({2-[(piperidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide

Comprehensive Overview of 1-(2-phenylethenesulfonyl)-N-({2-[(piperidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide (CAS No. 924713-20-2)

1-(2-phenylethenesulfonyl)-N-({2-[(piperidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide, identified by its CAS No. 924713-20-2, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a piperidine-4-carboxamide core with a phenylethenesulfonyl moiety and a piperidin-1-ylmethylphenyl substituent. Such complexity makes it a subject of interest for drug discovery and medicinal chemistry applications.

The compound's sulfonyl and carboxamide functional groups are pivotal for its potential bioactivity, particularly in modulating protein-protein interactions or enzyme inhibition. Researchers are exploring its utility in targeting G-protein-coupled receptors (GPCRs) and kinase signaling pathways, which are hot topics in oncology and neurodegenerative disease research. Its piperidine and phenyl components further enhance its lipophilicity, a critical factor for blood-brain barrier penetration—a recurring theme in CNS drug development discussions.

In the context of current trends, 1-(2-phenylethenesulfonyl)-N-({2-[(piperidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide aligns with the growing demand for small-molecule therapeutics and precision medicine. Its structural versatility allows for derivatization, addressing queries like "how to optimize drug bioavailability" or "designing selective enzyme inhibitors"—frequent search terms in AI-driven literature analysis tools. The compound's CAS No. 924713-20-2 is often cross-referenced in databases investigating scaffold hopping strategies, another trending technique in computational chemistry.

Synthetic accessibility of this molecule is another focal point. Modern green chemistry approaches, such as catalyzed sulfonylation or microwave-assisted amidation, are frequently applied to its production, resonating with industry shifts toward sustainable synthesis. These methods answer common search queries like "eco-friendly sulfone synthesis" or "high-yield carboxamide coupling," enhancing the compound's relevance in academic and industrial forums.

From a pharmacological perspective, preliminary studies suggest that 1-(2-phenylethenesulfonyl)-N-({2-[(piperidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide may exhibit allosteric modulator properties, a feature highly sought after in drug development due to reduced off-target effects. This aligns with the rising interest in "allosteric vs. orthosteric drug design," a frequently debated topic in pharmaceutical sciences. Its piperidin-1-ylmethylphenyl segment could also contribute to metabolic stability, addressing another common concern in pharmacokinetic optimization.

In summary, CAS No. 924713-20-2 represents a compelling case study in contemporary drug design, bridging cutting-edge synthetic methodologies with therapeutic potential. Its multifaceted structure and applicability to trending research areas ensure its continued prominence in scientific literature and patent filings.